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Compound of Interest

Compound Name: Levalbuterol

Cat. No.: B1212921 Get Quote

The safe and environmentally responsible disposal of unused or expired Levalbuterol is critical

for maintaining laboratory safety and regulatory compliance. Levalbuterol, while generally

classified as a non-hazardous pharmaceutical waste, requires specific handling procedures to

mitigate environmental contamination and physical hazards associated with its various

formulations.[1][2] Adherence to federal and local regulations, including the Environmental

Protection Agency's (EPA) ban on sewering (flushing) hazardous pharmaceuticals, is

mandatory.[3][4]

Core Disposal Principles
For research, scientific, and drug development professionals, the following principles form the

foundation of proper Levalbuterol waste management:

Do Not Sewer: Never dispose of Levalbuterol solutions down the drain or toilet.[5][6] This

practice is prohibited for hazardous pharmaceuticals and is a poor practice for all drug

waste, as it can contaminate water systems.[4]

Avoid Incineration of Canisters: Pressurized aerosol inhaler canisters can explode if

incinerated or punctured.[1][2][5]

Segregate Waste Streams: Levalbuterol waste should be segregated from general solid

waste and from regulated hazardous waste (as defined by the Resource Conservation and

Recovery Act - RCRA) to ensure proper handling by waste management services.
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Use Professional Disposal Services: The most appropriate method for laboratory settings is

to use a medicine take-back program or a licensed pharmaceutical waste contractor.[5][7]

Step-by-Step Disposal Procedures
1. Waste Identification and Segregation:

Identify the type of Levalbuterol waste: expired or used aerosol inhalers, unused or expired

nebulizer solutions, or contaminated lab materials (e.g., gloves, vials, absorbent pads).

Collect these materials in a designated, clearly labeled container for "Non-Hazardous

Pharmaceutical Waste." This container should be separate from both general trash and

RCRA hazardous waste containers.

2. Handling Specific Formulations:

Aerosol Inhalers:

After the labeled number of inhalations has been used, the canister should be considered

empty for therapeutic purposes and prepared for disposal, even if it still contains liquid and

propellant.[5][8]

Place the entire inhaler unit into the designated non-hazardous pharmaceutical waste

container.

Crucially, do not puncture, crush, or attempt to incinerate the canister.[2][5]

Nebulizer Solutions (Vials):

Unused vials should be kept in their protective foil pouch until use.[5][9] Discard any

unused vials two weeks after the pouch is opened, or one week if a vial is removed from

the pouch and not used.[5]

Carefully empty the contents of expired or unused vials into the designated

pharmaceutical waste collection container.

Dispose of the empty plastic vials as solid waste, unless institutional policy dictates

otherwise. Broken glass vials must be disposed of in a sharps container.[10]
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Spills and Contaminated Materials:

For spills, use an inert absorbent material to soak up the liquid.[6][10]

Collect the absorbent material and any other contaminated items (e.g., gloves, bench

paper) and place them in the non-hazardous pharmaceutical waste container.[10]

3. Final Disposal:

Arrange for the collection of the pharmaceutical waste container by a licensed waste

management vendor or a reverse distributor.[4] These services ensure the waste is disposed

of in accordance with all federal, state, and local regulations, typically through incineration at

a permitted facility.[4][10]

Data Summary for Levalbuterol Disposal
The following table summarizes the key characteristics and disposal actions for different forms

of Levalbuterol waste in a laboratory setting.
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Waste Type Key Hazard(s)
Recommended
Disposal Action

Regulatory
Considerations

Aerosol Inhaler

Pressurized canister

(explosion risk if

heated/punctured).[1]

Place entire unit in a

designated

pharmaceutical waste

container. Do Not

Puncture or

Incinerate.

Managed as non-

hazardous

pharmaceutical waste.

Disposal must comply

with local and state

regulations for

pressurized

containers.

Unused/Expired

Nebulizer Solution

Environmental

contamination if

improperly discarded.

Empty liquid into a

designated container

for non-hazardous

pharmaceutical waste.

Best practices and

some state

regulations prohibit

drain disposal.[4][6]

Classified as non-

RCRA pharmaceutical

waste.

Contaminated

Labware (Gloves,

Pads)

Residual drug

contamination.

Place in the

designated non-

hazardous

pharmaceutical waste

container.

Should be managed

as pharmaceutical

waste, not general

trash, to ensure

complete

containment.

Empty or Broken Vials
Physical hazard

(sharps).

Dispose of empty

plastic vials as solid

waste. Dispose of

broken glass vials in a

sharps container.[10]

Sharps disposal is

regulated to prevent

injury.
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Levalbuterol Waste Disposal Workflow for Laboratories
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Caption: Decision workflow for the proper segregation and disposal of Levalbuterol waste in a

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medprodisposal.com [medprodisposal.com]

2. securewaste.net [securewaste.net]

3. approvedmedwaste.com [approvedmedwaste.com]

4. pharmalogistics.com [pharmalogistics.com]

5. somerseturological.com [somerseturological.com]

6. gps.mylwebhub.com [gps.mylwebhub.com]

7. familyallergy.com [familyallergy.com]

8. Levalbuterol Oral Inhalation - Chicago Colorectal [chicagocolorectal.com]

9. Levalbuterol (inhalation route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]

10. lkstevens-wa.safeschoolssds.com [lkstevens-wa.safeschoolssds.com]

To cite this document: BenchChem. [Proper Disposal of Levalbuterol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212921#levalbuterol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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